N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine

• Molecular Formula: C15H18ClNO2
• Molecular Weight: 279.76 g/mol
• IUPAC Name: N-[[5-(2-chlorophenyl)furan-2-yl]methyl]-3-methoxypropan-1-amine
• InChI: InChI=1S/C15H18ClNO2/c1-18-10-4-9-17-11-12-7-8-15(19-12)13-5-2-3-6-14(13)16/h2-3,5-8,17H,4,9-11H2,1H3
• InChI Key: UBXMYUUAJNGUQI-UHFFFAOYSA-N
• SMILES: COCCCNCC1=CC=C(O1)C2=CC=CC=C2Cl

Description

N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine is a chemical compound that belongs to the class of drugs known as selective serotonin reuptake inhibitors (SSRIs). It has been extensively studied for its potential use in treating various psychiatric disorders, such as depression, anxiety, and obsessive-compulsive disorder (OCD).

Mechanism of Action

N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine works by selectively inhibiting the reuptake of serotonin in the brain. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, and sleep. By increasing the levels of serotonin in the brain, N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine helps to improve mood and reduce anxiety.
Biochemical and physiological effects:
N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine has been found to have several biochemical and physiological effects. It increases the levels of serotonin in the brain, which helps to regulate mood and reduce anxiety. It also affects the levels of other neurotransmitters, such as dopamine and norepinephrine, which are involved in regulating mood and motivation.

Advantages and Limitations for Lab Experiments

N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine has several advantages for lab experiments. It is a well-studied compound that has been extensively tested for its potential use in treating various psychiatric disorders. Furthermore, it has been found to be safe and well-tolerated in humans. However, there are also some limitations to its use in lab experiments. For example, it may not be effective in all patients, and it may have some side effects, such as nausea, headache, and insomnia.

Future Directions

There are several future directions for research on N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine. One area of research is to investigate its potential use in treating other conditions, such as neuropathic pain and premature ejaculation. Another area of research is to investigate its mechanism of action in more detail, to better understand how it affects the levels of neurotransmitters in the brain. Furthermore, research could be conducted to investigate the potential side effects of long-term use of the drug, and to develop new and more effective N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine.

Synthesis Methods

The synthesis of N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine involves the reaction of 2-chlorobenzaldehyde with 5-(2-furyl)-2-methyl-3-pentanone in the presence of sodium hydroxide. The resulting product is then reacted with 3-methoxypropylamine to obtain the final compound.

Scientific Research Applications

N-{[5-(2-chlorophenyl)-2-furyl]methyl}-N-(3-methoxypropyl)amine has been extensively studied for its potential use in treating various psychiatric disorders, such as depression, anxiety, and OCD. It has been found to be effective in reducing the symptoms of these disorders by increasing the levels of serotonin in the brain. Furthermore, it has been studied for its potential use in treating other conditions, such as premature ejaculation and neuropathic pain.